Cas no 13587-68-3 (3MeE2-8-en)

• Product Name: 3MeE2-8-en
• CAS No: 13587-68-3
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• CID: 49352
• PubChem ID: 15692362
• Update Time: 2025-04-18

3MeE2-8-en Chemical and Physical Properties

Names and Identifiers

• 3MeE2-8-en
• (17b)-3-Methoxyestra-1,3,5(10),8(9)-tetraen-17-ol
• (17β)-3-methoxy-Estra-1,3,5(1
• 13587-68-3
• (9S,13S,14S,17S)-3-methoxy-13-methyl-6,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-17-ol
• SCHEMBL11782101

• Inchi： 1S/C19H24O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4-6,11,15,17-18,20H,3,7-10H2,1-2H3/t15-,17+,18+,19+/m1/s1
• InChI Key： QSNKKEPMKDBTSW-BVBHFADKSA-N
• SMILES： O[C@H]1CC[C@H]2C3=CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC

Computed Properties

• Exact Mass: 284.17800
• Monoisotopic Mass: 284.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 3.83230